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Compound of Interest

Compound Name: Methyl 3,4,5-trimethoxycinnamate

Cat. No.: B130280 Get Quote

An In-Depth Technical Guide to Methyl 3,4,5-trimethoxycinnamate for Researchers and Drug

Development Professionals

Introduction
Methyl 3,4,5-trimethoxycinnamate is a naturally occurring phenylpropanoid and a member of

the cinnamic acid ester class of organic compounds.[1] It is derived from the formal

esterification of 3,4,5-trimethoxycinnamic acid (TMCA) with methanol.[2][3] This compound and

its structural relatives are found in various plant species, including the roots of Polygala

tenuifolia (Yuan Zhi), a plant utilized in traditional Chinese medicine.[4] In the fields of medicinal

chemistry and drug discovery, TMCA derivatives are recognized as privileged scaffolds due to

their wide range of therapeutically relevant biological activities, including antitumor, antiviral,

antimicrobial, and anti-inflammatory properties.[5][6] This guide provides a comprehensive

technical overview of Methyl 3,4,5-trimethoxycinnamate, covering its chemical identity,

synthesis, analytical characterization, biological applications, and safety protocols, designed for

professionals in research and development.

Chemical Identity and Properties
Accurate identification is critical for regulatory compliance, experimental reproducibility, and

safety. Methyl 3,4,5-trimethoxycinnamate is identified by several unique numbers and names

across different chemical databases.

Table 1: Chemical Identifiers for Methyl 3,4,5-trimethoxycinnamate
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Identifier Value

CAS Number 20329-96-8, 7560-49-8[3][7]

IUPAC Name
methyl (E)-3-(3,4,5-trimethoxyphenyl)prop-2-

enoate[2][3]

Synonyms

Methyl (E)-3-(3,4,5-trimethoxyphenyl)acrylate,

Methyl trans-3,4,5-trimethoxycinnamate, 3,4,5-

Trimethoxycinnamic acid methyl ester[8][9]

Molecular Formula C₁₃H₁₆O₅[2]

InChI

InChI=1S/C13H16O5/c1-15-10-7-9(5-6-

12(14)17-3)8-11(16-2)13(10)18-4/h5-8H,1-

4H3/b6-5+[3]

InChI Key KLXHCGFNNUQTEY-AATRIKPKSA-N[2]

Canonical SMILES
COC1=CC(=CC(=C1OC)OC)/C=C/C(=O)OC[2]

[3]

The physicochemical properties of a compound dictate its handling, formulation, and behavior

in biological systems.

Table 2: Physicochemical Properties of Methyl 3,4,5-trimethoxycinnamate

Property Value Source(s)

Molecular Weight 252.26 g/mol [2][3]

Appearance Off-white solid/powder [9][10]

Melting Point 99 - 100 °C [2][3]

Synthesis and Manufacturing
The most direct and common laboratory-scale synthesis of Methyl 3,4,5-
trimethoxycinnamate is the Fischer-Speier esterification of its carboxylic acid precursor. This

method is valued for its simplicity and use of readily available reagents.
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Primary Synthetic Route: Fischer-Speier Esterification
This acid-catalyzed esterification involves reacting 3,4,5-trimethoxycinnamic acid with an

excess of methanol, which serves as both a reactant and the solvent. A strong acid, typically

sulfuric acid, is used as the catalyst. The reaction is driven to completion by the large excess of

methanol and often by heating under reflux.

Experimental Protocol: Fischer-Speier Esterification[11]

Catalyst Preparation: To 50 mL of anhydrous methanol in a round-bottom flask, slowly and

carefully add 2 mL of concentrated sulfuric acid while cooling in an ice bath.

Dissolution: Add 4.73 g (19.8 mmol) of 3,4,5-trimethoxycinnamic acid to the acidic methanol

solution. Stir until fully dissolved.

Reaction: Equip the flask with a reflux condenser and heat the mixture to reflux. Maintain

reflux for 18 hours to ensure the reaction proceeds to completion.

Crystallization & Work-up: Allow the reaction mixture to cool to room temperature. The

product, Methyl 3,4,5-trimethoxycinnamate, will often precipitate as crystals.

Extraction: Reduce the volume of methanol using a rotary evaporator. Add a saturated

sodium bicarbonate (NaHCO₃) solution to neutralize the remaining acid and ethyl acetate

(EtOAc) as an extraction solvent. Separate the organic layer. Perform a second extraction of

the aqueous layer with EtOAc.[11]

Purification: Combine the organic extracts, wash with brine, and dry over anhydrous

magnesium sulfate (MgSO₄). Filter the solution and evaporate the solvent to yield the crude

product.[11]

Recrystallization: For higher purity, recrystallize the combined solids from a 4:1

methanol:water mixture to obtain pure Methyl 3,4,5-trimethoxycinnamate.[11]
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Caption: Workflow for Analytical Characterization.

Applications in Research and Drug Development
The trimethoxybenzene moiety is a key pharmacophore in many biologically active molecules.

Methyl 3,4,5-trimethoxycinnamate serves as both an interesting bioactive compound itself

and a precursor for more complex derivatives.

Role as a Bioactive Scaffold
TMCA and its derivatives, including esters and amides, are of significant interest in medicinal

chemistry. [5]The core structure is a versatile starting point for synthesizing libraries of

compounds to be screened for various therapeutic targets. Modifications are often focused on

the carboxyl group, the C=C double bond, and the methoxy groups to modulate

physicochemical and pharmacological properties. [5]The methyl group, in particular, can

enhance metabolic stability and modulate pharmacodynamic and pharmacokinetic properties.

[12]

Investigated Biological Activities
Antimelanogenic and Antioxidant Effects: A study investigating trimethoxybenzene

derivatives found that Methyl 3,4,5-trimethoxycinnamate (MTC) effectively decreases

melanin production in α-MSH-stimulated B16F10 melanoma cells. The compound was

shown to inhibit tyrosinase, a key enzyme in melanogenesis. Furthermore, it displayed

considerable antioxidant activity, suggesting its potential as a novel hypopigmenting agent

for cosmetic or therapeutic applications. [13]* Antitumor and Antiviral Potential: While direct

studies on the methyl ester are specific, the broader class of TMCA esters has been

evaluated for various bioactivities. For example, other ester derivatives have shown

moderate cytotoxicity against cancer cell lines like B16 and HCT116. [5]Similarly, certain

phenylpropionic acid analogues based on the TMCA scaffold have displayed inhibitory

effects against the Hepatitis B virus (HBV). [5]
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Caption: Key Attributes and Applications of the Compound.

Safety, Handling, and Storage
Proper handling of any chemical is paramount for laboratory safety. While comprehensive

toxicological data is limited, GHS classifications provide a baseline for safe handling

procedures.

Hazard Identification
The compound is classified with the following hazards:

H302: Harmful if swallowed [2]* H312: Harmful in contact with skin [2]* H332: Harmful if

inhaled [2] It is categorized as an irritant, causing skin, eye, and respiratory irritation. [2]

Handling and Personal Protective Equipment (PPE)
Engineering Controls: Use only outdoors or in a well-ventilated area, such as a chemical

fume hood. * Personal Protective Equipment:

Eye/Face Protection: Wear chemical safety goggles or glasses conforming to EN166 or

OSHA standards. [10] * Hand Protection: Wear appropriate protective gloves to prevent

skin exposure. [14] * Skin and Body Protection: Wear a lab coat or suitable protective
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clothing. [14] * Respiratory Protection: For operations that may generate dust, a

NIOSH/MSHA-approved respirator is recommended. [14]* Hygiene: Wash hands

thoroughly after handling. Do not eat, drink, or smoke in the work area.

First Aid Measures
Inhalation: Remove the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if you feel unwell. [14][15]* Skin Contact: Immediately wash the affected area with

soap and plenty of water. Remove contaminated clothing. Get medical attention if irritation

occurs. [15]* Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing. Seek immediate medical attention. [15]*

Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical

assistance. [14][15]

Storage
Store in a tightly closed container in a dry, well-ventilated place. Keep away from incompatible

materials such as strong oxidizing agents. [10][14]

Conclusion
Methyl 3,4,5-trimethoxycinnamate is a valuable chemical entity with a firm grounding in

natural product chemistry and significant potential in applied research. Its straightforward

synthesis, well-defined chemical properties, and demonstrated biological activities, particularly

as an antimelanogenic and antioxidant agent, make it a compound of interest for drug

development, cosmetic science, and fundamental chemical research. Adherence to rigorous

analytical confirmation and established safety protocols is essential for its effective and safe

utilization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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